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Compound of Interest |

Compound Name: Bis(2-bromophenyl)amine
CAS No.: 67242-17-5
Cat. No.: B2592992
Get Quote
. J

CAS Registry Number: 67242-17-5 Synonyms: 2-Bromo-N-(2-bromophenyl)aniline; 2,2'-
Dibromodiphenylamine Primary Application: Precursor for Carbazole-based OLED Materials
and Pincer Ligands

Part 1: Executive Technical Summary

Bis(2-bromophenyl)amine is a critical secondary amine intermediate characterized by two
ortho-positioned bromine atoms on a diphenylamine scaffold. Its structural significance lies in
its role as a "linchpin” precursor; the two halogen handles allow for facile intramolecular
cyclization to form carbazole derivatives, which are ubiquitous in OLED hole-transport materials
(HTMs) and pharmaceutical pharmacophores.

For research and development (R&D) professionals, the procurement challenge is not merely
sourcing the CAS number but ensuring the regio-isomeric purity and catalyst-free status of the
material. Trace transition metals (Pd, Cu) from the synthesis of this amine can catastrophically
qguench fluorescence in downstream OLED applications or poison catalysts in subsequent
cross-coupling reactions.
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Part 2: Chemical Profile & Critical Quality Attributes
(CQA)

Before evaluating suppliers, one must establish the technical baseline for "research-grade”

material.
Physicochemical Specifications
Property Specification Technical Note
Molecular Formula C12H9BrzN
Molecular Weight 327.02 g/mol
Red Flag: Dark brown or
White to light yellow reddish color indicates
Appearance o )
crystal/powder oxidation or residual
iodine/bromine species.
Sharp melting range (<2°C
Melting Point 59.0 - 63.0 °C P g range ( )

confirms high purity.

N Soluble in Chloroform, DMSO, )
Solubility Insoluble in water.
Ethyl Acetate

Critical: Impurities are often
) dehalogenated species
Purity (GC/HPLC) >98.0% ] )
(monobromo) which terminate

polymerization chains.

Impurity Profile & Causality

The synthesis of Bis(2-bromophenyl)amine typically involves a Buchwald-Hartwig or Ullmann
coupling between 2-bromoaniline and 1,2-dibromobenzene (or 1-bromo-2-iodobenzene). This

route dictates the impurity profile:

o Monobromo-diphenylamine: Result of hydrodehalogenation during synthesis. Impact: Acts as
a chain terminator in polymerization or fails to cyclize to carbazole.
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e Tri-bromo species: Result of over-bromination or incorrect stoichiometry. Impact: Causes
cross-linking or regio-isomeric defects.

e Residual Catalyst (Pd/Cu):Impact: Metal ions act as non-radiative recombination centers in
OLEDSs, reducing device efficiency.

Part 3: Synthesis & Application Logic[1]

To understand the material's value, we visualize its position in the synthetic workflow. The
following diagram illustrates the "Upstream" synthesis of the amine and its "Downstream”
application into Carbazole scaffolds.
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Figure 1: Synthetic pathway highlighting the central role of Bis(2-bromophenyl)amine and the
risk of dehalogenation impurities.

Part 4: Commercial Landscape & Supplier
Evaluation

The market for CAS 67242-17-5 is divided between Tier 1 Catalog Suppliers (high trust, higher
cost) and Tier 2 Aggregators/Bulk Manufacturers (variable quality, lower cost).

Tier 1: Verified Catalog Suppliers

These suppliers provide Certificates of Analysis (CoA) backed by in-house analytical data
(NMR, GC).
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Supplier Product Code Purity Claim Region Best For
) Global Benchmarking &
TCI Chemicals B6972 >98.0% (GC)
(JP/US/EU) Standards
. . Rapid small-
Sigma-Aldrich (Search CAS) 98% Global
scale R&D

Intermediate

Fluorochem F693344 98% UK/Europe scale (grams to
kgs)
Angene ) Cost-effective
] AGO1KL4Y 98% China/Global ,
Chemical sourcing

Procurement Strategy

 For Initial Screening (1g - 59): Purchase from TCI or Sigma-Aldrich. The premium price
ensures you are characterizing the correct molecule, establishing a reference standard for
your analytical methods.

e For Scale-Up (100g+): Approach Fluorochem or validated Chinese manufacturers (e.g.,
Angene). Requirement: Request a pre-shipment sample to validate against your TCI
reference standard.

Part 5: Quality Control (QC) & Validation Protocol

Trusting a supplier's CoA is insufficient for critical applications. The following self-validating
protocol ensures the material meets the strict requirements for catalysis or electronic materials.

The "Triangulation" Method

e GC-MS /HPLC: Confirms purity >98% and identifies dehalogenated impurities (M-Br peaks).

e 1H-NMR: Verifies the symmetric structure. Look for the amine proton (NH) shift and the
specific aromatic pattern of ortho-substitution.

» Visual Inspection: Reject if the solid is fused, sticky, or dark brown (indicates degradation).
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Figure 2: Incoming Quality Control (IQC) decision tree for validating supplier batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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